![molecular formula C9H9N3O2 B1531606 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid CAS No. 2097986-47-3](/img/structure/B1531606.png)
2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid
Overview
Description
2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid, or 2-EPMA, is a novel organic molecule with potential applications in a wide range of scientific research. This molecule is a derivative of pyrimidine and is composed of a six-membered ring with an ethynyl group attached to the nitrogen atom in the ring. It has a molecular weight of 172.19 g/mol and a melting point of 149-150°C. It is insoluble in water, but soluble in organic solvents such as methanol and ethanol. 2-EPMA has a wide range of potential applications in scientific research, including synthesis and drug discovery, and is an important tool for studying the biochemical and physiological effects of pyrimidine derivatives.
Scientific Research Applications
Anticancer Research
Pyrimidine derivatives have been recognized for their role in the treatment of leukemia and other cancers. The compound could potentially be used in the synthesis of drugs targeting cancer cells due to its structural similarity to other active pyrimidine derivatives .
Antimicrobial Activity
These derivatives are known for their antimicrobial properties, which makes them candidates for developing new antibiotics or antiseptics, especially in an era where antibiotic resistance is a growing concern .
Anti-inflammatory Applications
Pyrimidine derivatives exhibit anti-inflammatory activities by inhibiting inflammatory mediators like PGE2, NO, NF-κB, IL-1β, IL-6, TNF-α, and leukotrienes. This suggests that our compound could be researched for its efficacy in reducing inflammation .
Thyroid Drug Production
Some pyrimidine derivatives are utilized in the production of thyroid drugs. Given the structural characteristics of “2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid”, it may be explored for similar applications .
Material Science
Beyond biological applications, pyrimidines have been investigated for their potential in creating advanced materials, including polymers and nanoparticles. This compound could contribute to research in material science due to its unique structure .
Plant Growth Regulation
Pyrimidine derivatives also play a role in plant growth regulatory activities. Research into the use of “2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid” as a plant growth regulator could be a promising field .
properties
IUPAC Name |
2-[(6-ethynylpyrimidin-4-yl)-methylamino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-3-7-4-8(11-6-10-7)12(2)5-9(13)14/h1,4,6H,5H2,2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJVCPLORZXFFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C1=NC=NC(=C1)C#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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